1-{[6-(2-iodophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole

• Molecular Formula: C17H11IN6S
• Molecular Weight: 458.3 g/mol
• IUPAC Name: 3-(benzimidazol-1-ylmethyl)-6-(2-iodophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H11IN6S/c18-12-6-2-1-5-11(12)16-22-24-15(20-21-17(24)25-16)9-23-10-19-13-7-3-4-8-14(13)23/h1-8,10H,9H2
• InChI Key: WMYVTYPVRRXLGC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NN3C(=NN=C3S2)CN4C=NC5=CC=CC=C54)I

Description

1-{[6-(2-iodophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-{[6-(2-iodophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole involves the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and cell division. It also inhibits the Akt/mTOR signaling pathway, which is involved in cell survival and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis and inhibit cell proliferation in cancer cells. It also has antifungal and antibacterial properties, making it effective against various infectious diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{[6-(2-iodophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole in lab experiments include its potential therapeutic applications in various diseases and its ability to inhibit various enzymes and signaling pathways. However, its limitations include its toxicity and potential side effects, which need to be further studied.

Future Directions

There are several future directions for the research on 1-{[6-(2-iodophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole. These include further studies on its potential therapeutic applications in various diseases, its toxicity and potential side effects, and the development of more efficient synthesis methods. Additionally, the mechanism of action of this compound needs to be further elucidated to fully understand its potential therapeutic benefits.

Synthesis Methods

The synthesis of 1-{[6-(2-iodophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole involves the reaction of 2-iodobenzoic acid with thiosemicarbazide, followed by the reaction with 2-amino-5-nitrobenzimidazole. The final step involves the reduction of the nitro group to an amino group using palladium on carbon and hydrogen gas.

Scientific Research Applications

1-{[6-(2-iodophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-3-yl]methyl}-1H-benzimidazole has been found to have potential therapeutic applications in various diseases. It has been shown to exhibit anticancer activity by inducing apoptosis and inhibiting cell proliferation. It also has antifungal and antibacterial properties, making it a potential candidate for the treatment of infectious diseases.